Cas no 134337-08-9 (Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]-)

• Product Name: Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]-
• CAS No: 134337-08-9
• MF: C₁₈H₁₉BrN₄O₂
• MW: 403.273062944412
• CID: 148093
• PubChem ID: 3077460
• Update Time: 2025-04-19

Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]-
• 6-bromo-3-[2-(4-phenylpiperazin-1-yl)ethyl]-[1,3]oxazolo[4,5-b]pyridin-2-one
• 134337-08-9
• DTXSID90158660
• SCHEMBL9646262
• Oxazolo(4,5-b)pyridin-2(3H)-one, 6-bromo-3-(2-(4-phenyl-1-piperazinyl)ethyl)-
• CHEMBL146457
• 6-Bromo-3-(2-(4-phenyl-1-piperazinyl)ethyl)oxazolo(4,5-b)pyridin-2 (3H)-one

• Inchi： 1S/C18H19BrN4O2/c19-14-12-16-17(20-13-14)23(18(24)25-16)11-8-21-6-9-22(10-7-21)15-4-2-1-3-5-15/h1-5,12-13H,6-11H2
• InChI Key： SYYLHCYCFMXSON-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)OC(N2CCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 402.06914g/mol
• Monoisotopic Mass: 402.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.9Ų